Cas no 133269-86-0 ((1S,2R)-2-(aminomethyl)cyclohexan-1-ol)

• Product Name: (1S,2R)-2-(aminomethyl)cyclohexan-1-ol
• CAS No: 133269-86-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 1232525
• PubChem ID: 2724658
• Update Time: 2025-05-19

(1S,2R)-2-(aminomethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(aminomethyl)-, (1R,2S)-
• (1R,2S)-2-(aminomethyl)cyclohexanol
• (1R,2S)-(?)-trans-2-(AMinoMethyl)cyclohexanol
• (1R,2S)-()-trans-2-(AMinoMethyl)cyclohexanol
• (1S,2R)-2-(aminomethyl)cyclohexan-1-ol
• (1R,2S)-(-)-trans-2-(Aminomethyl)cyclohexanol 97%
• EN300-246287
• (1R,2S)-2-(aminomethyl)cyclohexan-1-ol
• CS-0055058
• (1R,2S)-(-)-trans-2-(Aminomethyl)cyclohexanol, 97%
• 133269-86-0
• 5691-09-8
• 2-(Aminomethyl)cyclohexanol, (E)-
• DTXSID301347860
• MFCD06213163
• SCHEMBL1413545
• trans-2-Aminomethyl-cyclohexanol
• TRANS-2-AMINOMETHYL-1-CYCLOHEXANOL
• Cyclohexanol, 2-(aminomethyl)-, trans-
• rel-(1R,2S)-2-(Aminomethyl)cyclohexanol
• DB-234086
• DTXSID001347861
• trans-2-(aminomethyl)cyclohexanol
• AKOS006238601

• Inchi： 1S/C7H15NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-5,8H2/t6-,7+/m0/s1
• InChI Key： JGKFBZBVCAWDFD-NKWVEPMBSA-N
• SMILES： O[C@@H]1CCCC[C@H]1CN

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

(1S,2R)-2-(aminomethyl)cyclohexan-1-ol Security Information

• Hazardous Material transportation number：UN 3259PSN1 8 / PGII
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (1S,2R)-2-(aminomethyl)cyclohexan-1-ol

Latest Research Advances on (1S,2R)-2-(aminomethyl)cyclohexan-1-ol (CAS: 133269-86-0) in Chemical Biology and Pharmaceutical Applications

The compound (1S,2R)-2-(aminomethyl)cyclohexan-1-ol (CAS: 133269-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral cyclohexane derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential as a building block for novel GABA receptor modulators and enzyme inhibitors, with improved pharmacokinetic profiles compared to earlier generations of compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with reduced side effects. The research team utilized the stereospecific nature of (1S,2R)-2-(aminomethyl)cyclohexan-1-ol to create derivatives that showed 40% greater binding affinity to target receptors while maintaining excellent blood-brain barrier penetration. These findings suggest promising applications in the treatment of depression and anxiety disorders with potentially fewer adverse effects than current medications.

In the realm of antimicrobial research, a recent breakthrough published in ACS Infectious Diseases (2024) revealed that derivatives of 133269-86-0 exhibit potent activity against multidrug-resistant bacterial strains. The study demonstrated that structural modifications of the core scaffold resulted in compounds with dual-action mechanisms, combining membrane disruption with inhibition of bacterial efflux pumps. This dual functionality addresses one of the major challenges in antibiotic development - the rapid emergence of resistance - positioning these derivatives as promising candidates for next-generation antimicrobial agents.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have significantly improved the production efficiency of (1S,2R)-2-(aminomethyl)cyclohexan-1-ol. A 2024 Nature Catalysis paper reported a novel biocatalytic approach using engineered aminotransferases that achieved >99% enantiomeric excess with 85% yield, representing a substantial improvement over traditional chemical synthesis methods. This development has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

The compound's unique structural features have also found applications in targeted drug delivery systems. Recent work published in Advanced Drug Delivery Reviews (2023) demonstrated that conjugates of 133269-86-0 with nanoparticle carriers showed enhanced tumor accumulation in preclinical models, with a 3-fold increase in delivery efficiency compared to conventional approaches. The researchers attributed this improvement to the compound's optimal balance of hydrophilicity and molecular geometry, which facilitates both circulation stability and tissue penetration.

Looking forward, the versatility of (1S,2R)-2-(aminomethyl)cyclohexan-1-ol continues to inspire innovative applications across multiple therapeutic areas. Current clinical trials are investigating its derivatives for neurodegenerative diseases, with preliminary results showing promising neuroprotective effects. As research progresses, this compound is likely to remain a focal point in medicinal chemistry, serving as a valuable scaffold for the development of next-generation therapeutics with improved efficacy and safety profiles.